Cas no 1891052-27-9 (6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one)

• Product Name: 6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
• CAS No: 1891052-27-9
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5710997
• PubChem ID: 108108370
• Update Time: 2023-10-14

6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17608183
• EN300-1148914
• 6-(5-Amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
• 1891052-27-9

• Inchi： 1S/C8H8N4O/c9-7-4-6(11-12-7)5-2-1-3-8(13)10-5/h1-4H,(H,10,13)(H3,9,11,12)
• InChI Key： TVSFEDRGGKIEGX-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C2=CC(N)=NN2)N1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones